Methyl 4-amino-5-bromo-2-methylbenzoate

Specification

• CAS No.: 1131588-00-5
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: methyl 4-amino-5-bromo-2-methylbenzoate
• Standard InChI: InChI=1S/C9H10BrNO2/c1-5-3-8(11)7(10)4-6(5)9(12)13-2/h3-4H,11H2,1-2H3
• Standard InChI Key: RGEYIEQKPUEEIA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C(=O)OC)Br)N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)OC)Br)N

Introduction

Methyl 4-amino-5-bromo-2-methylbenzoate is an organic compound with the molecular formula C9H10BrNO2 and a molecular weight of 244.09 g/mol. It is classified as an aromatic ester, featuring a methyl group, an amino group, and a bromo substituent on a benzoate core. This compound is significant in various scientific fields, particularly in medicinal chemistry and organic synthesis.

Synthesis Methods

Methyl 4-amino-5-bromo-2-methylbenzoate can be synthesized through several methods, often involving the esterification of the corresponding carboxylic acid with methanol or other alcohols. Continuous flow reactors may be utilized to enhance efficiency and scalability in industrial settings.

Applications

• Medicinal Chemistry: This compound serves as an intermediate in the synthesis of biologically active compounds, contributing to pharmaceutical applications.

• Organic Synthesis: It is used in various organic synthesis reactions due to its functional groups, which include an amino group, a bromo group, and an ester group.

Biological Activity and Research Findings

While specific biological activity data for Methyl 4-amino-5-bromo-2-methylbenzoate is not detailed in the available sources, related compounds like Methyl 5-bromo-2-methylbenzoate exhibit notable biological activity, particularly as inhibitors of certain cytochrome P450 enzymes. This suggests that similar compounds could have significant roles in pharmacological studies and drug development.

Data Table for Methyl 4-amino-5-bromo-2-methylbenzoate

Property	Value
Molecular Formula	C9H10BrNO2
Molecular Weight	244.09 g/mol
CAS Number	Not specified
Melting Point	Not specified
Storage Conditions	2-8°C